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Compound of Interest

Compound Name: 5-Bromo-4-methylthiazole

Cat. No.: B185254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical procedures for the handling

of 5-Bromo-4-methylthiazole. Adherence to these guidelines is critical for ensuring personal

safety and maintaining a secure laboratory environment.

Immediate Safety and Hazard Information
5-Bromo-4-methylthiazole is a chemical compound that requires careful handling due to its

potential health hazards. It is harmful if swallowed, causes skin irritation, and can lead to

serious eye irritation.[1][2] Inhalation may also be harmful and could cause respiratory irritation.

It is classified as a combustible liquid.

Quantitative Data Summary
The following table summarizes key quantitative data for 5-Bromo-4-methylthiazole for easy

reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b185254?utm_src=pdf-interest
https://www.benchchem.com/product/b185254?utm_src=pdf-body
https://www.benchchem.com/product/b185254?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-bromo-4-methylthiazole
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3099510b?context=bbe
https://www.benchchem.com/product/b185254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₄H₄BrNS

Molecular Weight 178.05 g/mol [1][2]

CAS Number 111600-83-0

Appearance Pale-yellow to brown liquid[2][3]

Boiling Point 207.3 ± 20.0 °C (Predicted)[4][5]

Melting Point 138 °C[4]

Density 1.702 ± 0.06 g/cm³ (Predicted)[4][5]

Storage Temperature Refrigerator (2-8°C) under inert gas[2][4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 5-Bromo-4-methylthiazole is essential to minimize

exposure and prevent accidents.

Engineering Controls
Ventilation: Always handle 5-Bromo-4-methylthiazole in a well-ventilated area. A certified

chemical fume hood is required for all procedures that may generate vapors, mists, or

aerosols.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 5-Bromo-4-methylthiazole:
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PPE Category Recommended Equipment Justification

Eye and Face

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a significant risk of

splashing.

Protects against splashes that

can cause serious eye

irritation.

Hand

Nitrile or Neoprene gloves. For

prolonged contact or

immersion, heavier-duty gloves

are recommended. Always

inspect gloves for integrity

before use and replace them

immediately if compromised.

Provides a barrier against skin

contact, which can cause

irritation. Butyl rubber gloves

are not recommended for

halogenated solvents.[6]

Body

A flame-retardant lab coat, fully

buttoned. A chemical-resistant

apron should be worn over the

lab coat for procedures with a

high splash potential.

Protects skin and personal

clothing from contamination.

Respiratory

For operations that may

produce vapors or aerosols not

adequately contained by a

fume hood, a NIOSH-approved

air-purifying respirator with

organic vapor/acid gas

(OV/AG) cartridges is required.

[7][8]

Protects against inhalation,

which can cause respiratory

irritation.

Footwear

Closed-toe, chemical-resistant

shoes must be worn at all

times in the laboratory.

Protects feet from spills.

Handling Procedure
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Preparation: Before starting work, ensure that the chemical fume hood is functioning

correctly. Clear the workspace of any unnecessary items. Have all necessary equipment and

reagents readily available.

Dispensing: Carefully dispense the required amount of 5-Bromo-4-methylthiazole. Use

appropriate tools such as a calibrated pipette with a disposable tip to avoid cross-

contamination.

During Operation: Keep all containers of 5-Bromo-4-methylthiazole tightly sealed when not

in use. Avoid generating aerosols or vapors.

Post-Operation: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Place the contaminated material in a sealed, labeled container for hazardous waste disposal.

For large spills, evacuate the area and contact the institution's Environmental Health and

Safety (EHS) department.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 5-Bromo-4-methylthiazole and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation
Halogenated Waste: 5-Bromo-4-methylthiazole is a halogenated organic compound. All

waste containing this chemical must be collected in a designated "Halogenated Organic

Waste" container.[9][10][11][12]

Do Not Mix: Never mix halogenated waste with non-halogenated organic waste, as this can

significantly increase disposal costs and complexity.[9] Do not mix with other waste

categories such as acids, bases, or oxidizers.[11]

Waste Collection and Labeling
Container: Use a designated, leak-proof, and chemically compatible container for collecting

liquid waste. The container should be clearly labeled "Halogenated Organic Waste."[10]

Labeling: As soon as the first drop of waste is added, affix a hazardous waste tag to the

container. The label must include:

The words "Hazardous Waste"

The full chemical name: "Waste 5-Bromo-4-methylthiazole" and any other components

in the waste stream with their approximate concentrations.

The date the waste was first added.

The name and contact information of the generating researcher or lab.

Solid Waste: Contaminated solid waste (e.g., gloves, pipette tips, absorbent materials)

should be collected in a separate, clearly labeled, sealed bag or container for hazardous

solid waste disposal.

Storage and Disposal
Storage: Keep waste containers tightly closed except when adding waste. Store them in a

designated satellite accumulation area within the laboratory, away from heat and sources of

ignition.
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Disposal Request: When the waste container is nearly full (do not overfill), or if it has been in

storage for a designated period (consult your institution's EHS guidelines), submit a chemical

waste pickup request to your institution's EHS department.

Empty Containers: Empty containers of 5-Bromo-4-methylthiazole must be triple-rinsed

with a suitable solvent. The rinsate must be collected and disposed of as halogenated

organic waste.[13] After rinsing, the container can be disposed of as regular laboratory

glassware or plastic, with the label defaced.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of 5-
Bromo-4-methylthiazole.
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Caption: Workflow for handling 5-Bromo-4-methylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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